Cas no 2680696-05-1 (2-benzyl(2-{(prop-2-en-1-yloxy)carbonylamino}ethyl)aminoacetic acid)

• Product Name: 2-benzyl(2-{(prop-2-en-1-yloxy)carbonylamino}ethyl)aminoacetic acid
• CAS No: 2680696-05-1
• MF: C₁₅H₂₀N₂O₄
• MW: 292.330304145813
• CID: 5631980
• PubChem ID: 165923789
• Update Time: 2025-07-19

2-benzyl(2-{(prop-2-en-1-yloxy)carbonylamino}ethyl)aminoacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28288664
• 2-[benzyl(2-{[(prop-2-en-1-yloxy)carbonyl]amino}ethyl)amino]acetic acid
• 2680696-05-1
• 2-benzyl(2-{(prop-2-en-1-yloxy)carbonylamino}ethyl)aminoacetic acid

• Inchi： 1S/C15H20N2O4/c1-2-10-21-15(20)16-8-9-17(12-14(18)19)11-13-6-4-3-5-7-13/h2-7H,1,8-12H2,(H,16,20)(H,18,19)
• InChI Key： CUXNUEOPUPORNC-UHFFFAOYSA-N
• SMILES： OC(CN(CC1C=CC=CC=1)CCNC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 292.14230712g/mol
• Monoisotopic Mass: 292.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 78.9Ų

Additional information on 2-benzyl(2-{(prop-2-en-1-yloxy)carbonylamino}ethyl)aminoacetic acid

Comprehensive Overview of 2-Benzyl(2-{(prop-2-en-1-yloxy)carbonylamino}ethyl)aminoacetic Acid (CAS No. 2680696-05-1)

2-Benzyl(2-{(prop-2-en-1-yloxy)carbonylamino}ethyl)aminoacetic acid (CAS No. 2680696-05-1) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural properties. This compound features a benzyl group, an allyloxycarbonyl (Alloc) protecting group, and an aminoacetic acid moiety, making it a versatile intermediate for peptide synthesis and drug development. Researchers are increasingly exploring its applications in targeted drug delivery and bioconjugation, aligning with the growing demand for precision medicine.

The compound’s CAS No. 2680696-05-1 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry. Its long-tail keyword variations, such as "2-benzyl aminoacetic acid derivative" or "Alloc-protected amino acid synthesis," highlight its niche applications. Recent studies focus on its role in click chemistry and protease-resistant peptide design, addressing challenges like enzyme degradation and bioavailability—topics trending in AI-driven drug discovery forums.

From a synthetic perspective, 2-benzyl(2-{(prop-2-en-1-yloxy)carbonylamino}ethyl)aminoacetic acid is synthesized via carbamate coupling reactions, leveraging its allyloxycarbonyl group for selective deprotection. This aligns with the industry’s shift toward green chemistry, as researchers seek solvent-free or catalytic methods to reduce environmental impact. Its molecular weight and logP values are critical for ADMET predictions, a hot topic in computational chemistry and machine learning-assisted compound screening.

The compound’s benzyl-amine linkage and carboxylic acid terminus enable diverse derivatization, catering to biomaterial engineering and nanocarrier functionalization. These applications resonate with searches for "smart polymer additives" and "controlled-release formulations." Additionally, its stability under physiological pH makes it a candidate for diagnostic probe development, a field boosted by theranostic advancements.

In summary, CAS No. 2680696-05-1 represents a bridge between traditional organic synthesis and cutting-edge biomedical innovation. Its multifaceted utility—from peptide therapeutics to material science—positions it as a compound of interest for researchers tackling global health and sustainable technology challenges. As AI-powered research tools evolve, this compound’s data-rich profile will likely fuel further breakthroughs.